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Compound of Interest

Compound Name: DM-4107

CAS No.: 1346599-75-4

Cat. No.: B584660

Get Quote

DM-4107, a principal metabolite of Tolvaptan, requires careful handling in a laboratory setting

to ensure the safety of researchers and maintain the integrity of experiments. Although a

specific Safety Data Sheet (SDS) for DM-4107 is not readily available, the safety protocols for

its parent compound, Tolvaptan, provide a comprehensive guide for its handling, storage, and

disposal. These procedures are essential for minimizing exposure risks and preventing

contamination.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

chemical exposure. The following table summarizes the recommended PPE for handling DM-
4107, based on the safety data for Tolvaptan.
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PPE Category Specification Purpose

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US). A

face shield may be appropriate

in some instances.

To protect eyes from splashes

and dust.

Hand Protection

Chemically impermeable

gloves (e.g., nitrile, neoprene)

that satisfy EU Directive

89/686/EEC and the standard

EN 374.

To prevent skin contact and

absorption.

Body Protection

A lab coat or fire/flame-

resistant and impervious

clothing.

To protect skin and clothing

from contamination.

Respiratory

A NIOSH-approved N100 or

CEN-approved FFP3

particulate respirator,

especially if dust is generated.

Use a full-face supplied-air

respirator if it is the sole means

of protection.

To prevent inhalation of dust or

aerosols.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

Ventilation: Always handle DM-4107 in a well-ventilated area, preferably within a laboratory

fume hood.[1]

Avoid Contact: Take measures to avoid contact with skin and eyes, and prevent the

formation of dust and aerosols.[1][2]
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Hygiene: Do not eat, drink, or smoke in areas where DM-4107 is handled. Wash hands

thoroughly after handling.[3]

Ignition Sources: Keep away from sources of ignition and use non-sparking tools to prevent

fire.[2]

Storage:

Container: Store in a tightly-closed container in a cool, dry, and well-ventilated place.[4]

Incompatibilities: Keep away from strong oxidizing agents.[5]

Long-Term Storage: For long-term storage, a temperature of 2-8°C is recommended.[4]

Disposal Plan
Proper disposal of DM-4107 and its containers is crucial to prevent environmental

contamination.

Waste Collection: Collect waste material in a suitable, sealed, and properly labeled container

for disposal.[2]

Professional Disposal: Dispose of contents and container at an approved waste disposal

plant in accordance with local, state, and federal regulations.[2][5] Do not allow the chemical

to enter drains.[2]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment after

use in accordance with applicable laws.

Emergency Procedures
In the event of an emergency, follow these first-aid measures and spill cleanup protocols.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]
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Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.[3][4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[1][2]

Spill Cleanup:

Evacuate: Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Containment: Prevent further leakage or spillage if it is safe to do so.[2]

Cleanup: Wear appropriate PPE. For dry spills, avoid creating dust. Sweep up or vacuum the

spill and place it in a sealed container for disposal. For liquid spills, absorb with an inert

material.[1]

Decontamination: Clean the spill area thoroughly.[6]
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Emergency Procedures

Start: Prepare for Handling DM-4107

Step 1: Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Step 2: Chemical Handling
- Use in fume hood

- Avoid dust/aerosol generation
- No eating/drinking/smoking

Step 3: Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from oxidizers

Spill Occurs

Potential Hazard

Exposure Occurs

Potential Hazard

Step 4: Prepare for Disposal
- Collect waste in sealed, labeled container

Step 5: Dispose of Waste
- Follow institutional and regulatory guidelines

End: Procedure Complete

Spill Response:
1. Evacuate & Ventilate

2. Wear PPE
3. Contain & Clean
4. Decontaminate

First-Aid:
- Eye: Flush with water

- Skin: Wash with soap & water
- Inhalation: Move to fresh air

- Ingestion: Do not induce vomiting

Seek Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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